2-[2-(1,3-Dioxolan-2-yl)ethylsulfanyl]-7-methylpyrido[1,2-a][1,3,5]triazin-4-one
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Description
2-[2-(1,3-Dioxolan-2-yl)ethylsulfanyl]-7-methylpyrido[1,2-a][1,3,5]triazin-4-one is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Delocalization
Research on similar triazine derivatives, such as 2-ethylsulfanyl-7-(4-methylphenyl)-4-phenylpyrazolo[1,5-a][1,3,5]triazine, has demonstrated evidence of aromatic delocalization in the pyrazole rings. These studies have highlighted the different conformations adopted by ethylsulfanyl substituents, providing insights into molecular structures and intermolecular interactions, such as pi-stacking, which are crucial for understanding chemical reactivity and designing new molecules (Insuasty et al., 2008).
Tribological Applications
Investigations into the tribological properties and tribochemistry mechanisms of sulfur-containing triazine derivatives have shown significant improvements in antiwear and friction-reducing capacities when used as additives in water-glycol base fluids. Such studies are pivotal for the development of high-performance lubricants and understanding the underlying chemical interactions at play (Wu et al., 2017).
Synthesis Methods
A novel synthesis approach for annulated 2,2′-bipyridine ligands through the Diels–Alder reaction of 5,5′-bi-1,2,4-triazines with cyclic enamines has been developed. This method showcases the versatility of triazine derivatives in constructing complex heterocyclic compounds, highlighting their importance in organic synthesis and potential applications in creating new materials and pharmaceuticals (Rykowski et al., 2000).
Fluorescent Brighteners
Triazine-stilbene fluorescent brighteners, incorporating monophenolic antioxidants on the triazine moiety, have been synthesized and characterized. Their properties, including fastness and whiteness measurements, were evaluated, demonstrating the potential of triazine derivatives in enhancing the performance of optical brighteners for textile applications (Um et al., 2005).
Properties
IUPAC Name |
2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-7-methylpyrido[1,2-a][1,3,5]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S/c1-9-2-3-10-14-12(15-13(17)16(10)8-9)20-7-4-11-18-5-6-19-11/h2-3,8,11H,4-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKTAXVGDLXDNHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC(=NC2=O)SCCC3OCCO3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.